Cas no 49845-69-4 (Benzeneacetylchloride, a-(acetyloxy)-, (aR)-)

• Product Name: Benzeneacetylchloride, a-(acetyloxy)-, (aR)-
• CAS No: 49845-69-4
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 328923
• PubChem ID: 7000166
• Update Time: 2025-04-19

Benzeneacetylchloride, a-(acetyloxy)-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetylchloride, a-(acetyloxy)-, (aR)-
• (R)-O-Acetylmandelic acid chloride
• 2-(2-acetylphenyl)-2-hydroxyacetyl chloride
• (R)-2-Chloro-2-oxo-1-phenylethyl acetate
• (R)-alpha-Acetoxybenzeneacetyl chloride
• D-2-Acetoxy-2-phenylacetyl chloride
• O-Acetyl-D-(-)-mandeloyl chloride
• SCHEMBL1462200
• (1R)-2-chloro-2-oxo-1-phenylethyl acetate
• AKOS037649168
• (R)-2-Chloro-2-oxo-1-phenylethylacetate
• BS-16897
• [(1R)-2-chloro-2-oxo-1-phenylethyl] acetate
• E74532
• 49845-69-4

• Inchi： 1S/C10H9ClO3/c1-7(12)14-9(10(11)13)8-5-3-2-4-6-8/h2-6,9H,1H3/t9-/m1/s1
• InChI Key： BERNQQVIUAZUHY-SECBINFHSA-N
• SMILES： ClC([C@@H](C1C=CC=CC=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 212.02407
• Monoisotopic Mass: 212.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.265±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 260.5±0.0 ºC (760 Torr),
• Flash Point: 116.3±24.4 ºC,
• Refractive Index: 1.564
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 54.37
• LogP: 1.68800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones